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Cat. No.: B101106
Get Quote
. J

A Senior Application Scientist's Perspective for Researchers and Drug Development
Professionals

Chloromethyltriisopropoxysilane (CAS No. 18162-82-8) is a versatile organosilicon
compound with significant utility in advanced material synthesis and surface modification.[1][2]
Its role as a coupling and crosslinking agent makes it valuable in the development of novel
silicone polymers, adhesives, and coatings, as well as in the electronics industry for
manufacturing high-performance components.[1] However, its unique chemical structure,
combining a reactive chloromethyl group with moisture-sensitive isopropoxy groups, presents a
distinct set of handling challenges.[2] This guide moves beyond a standard Safety Data Sheet
(SDS) to provide a deeper, mechanistically-driven understanding of the hazards associated
with this reagent, empowering researchers to implement proactive and scientifically-grounded
safety protocols.

Physicochemical Characteristics: The Foundation of
Safe Handling
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Understanding the physical properties of a chemical is the first step in predicting its behavior in
a laboratory setting. The combustible nature and sensitivity to atmospheric conditions are
immediately apparent from its core data.
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Property Value Significance for Handling
Unique identifier for accurate
CAS Number 18162-82-8
hazard assessment.[1]
Indicates the presence of
chlorine, silicon, and
Molecular Formula C10H23ClOsSi
hydrolyzable alkoxy groups.[1]
[2]
Relevant for stoichiometric
Molecular Weight 254.83 g/mol calculations and concentration
preparations.
Clear, colorless to pale yellow Allows for visual inspection of
Appearance o ) ]
liquid purity or degradation.[2]
Low volatility at room
N ) 195-198°C or 247°C at 760 temperature, but vapor
Boiling Point ) )
mmHg pressure increases with heat.
[1][3]
Classified as a combustible
Flash Point ~83°C (181°F) - Closed Cup liquid; requires storage away
from ignition sources.[1][4]
Slightly less dense than water;
Density 0.962 g/mL at 25°C relevant for spill management.

[1]3]

Vapor Pressure

0.041 mmHg at 25°C

Low vapor pressure minimizes
inhalation risk at ambient
temperature but does not

eliminate it.[1]

Hydrolytic Sensitivity

Reacts slowly with

moisture/water

This is a primary chemical
hazard, leading to the release

of corrosive byproducts.[2][3]
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Hazard Profile: A Mechanistic Approach to GHS
Classifications

Chloromethyltriisopropoxysilane is classified under the Globally Harmonized System (GHS)
with specific hazard statements that arise directly from its chemical reactivity. Understanding
the underlying chemistry is key to appreciating the risks.

e L. Rationale and Mechanistic
GHS Classification Hazard Code

Insight
Skin Irritation H315 Causes skin irritation.[3]
) Causes serious eye damage.
Serious Eye Damage H318 3]
Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation.[3]
) o Liquid and vapor are
Combustible Liquid H227

combustible.

The primary driver for the irritation and damage warnings (H315, H318, H335) is the
compound's reaction with water. Upon contact with moisture—be it on the skin, in the eyes, or
within the respiratory tract—the isopropoxy groups hydrolyze. This reaction releases
isopropanol and, critically, the chloromethyl group can lead to the formation of hydrochloric acid
(HCI), causing immediate chemical burns and tissue damage.
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Reactants

Moisture (H20)

@hIoromethyltrl|sopropoxy5|lane] (from air, skin, eyes)

Hazardous Byproducts

(Corrosive)

Eﬂydrochloric Acid (HCID

Isopropanol [Silanols / Siloxanes]
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PPE Donning Sequence

[1. Lab Coat /AprorD

2. Respirator (if required)

:

[3. Goggles / Face Shield

PPE Doffing Sequence (Avoids Contamination)

[1. Gloves (Outer pair if double-glovedD

[2. Lab Coat/ AprorD

:

[3. Goggles / Face ShieIoD

4. Respirator

G. Wash Hands Thoroughlya

Click to download full resolution via product page

Caption: Standard PPE Donning and Doffing Workflow.

Emergency Response Protocols

Rapid and correct response during an emergency is critical to minimizing harm.

First-Aid Measures

The immediate goal of first aid is to physically remove the chemical and dilute any corrosive

byproducts that have formed.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. [4]This is a medical emergency; seek immediate attention from an
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ophthalmologist. [S]Do not delay.

o Skin Contact: Remove all contaminated clothing and immediately flush the affected area with
plenty of water for at least 15 minutes. [6][7]If irritation persists, seek medical attention. [6]*
Inhalation: Move the affected person to fresh air immediately. [4][5]If breathing is difficult,
trained personnel should administer oxygen. [4][8]Seek medical attention if respiratory
symptoms develop or persist.

 Ingestion: Do NOT induce vomiting. [9]If the person is conscious, rinse their mouth with
water and have them drink one or two glasses of water or milk. [4][10]Call a physician or
poison control center immediately. [9]

Spill and Accidental Release

A spill of Chloromethyltriisopropoxysilane is both a chemical exposure risk and, due to its
combustible nature, a potential fire hazard.
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Spill Detected

[Evacuate Immediate AreeD

Alert Personnel

:

Assess Scope & Risk
(Size, Location, Ventilation)

Don Appropriate PPE
(Full coverage, Respirator)

Remove All Ignition Sources

'

Contain Spill with Inert Material
(Sand, Vermiculite)

G\bsorb Spilled Liqui@

:

E:ollect Waste into Labeled]

Closed Container

i

Decontaminate Area
(Follow Site Protocol)

Dispose of Waste via
Hazardous Waste Program

Click to download full resolution via product page

Caption: Logical Workflow for Chemical Spill Response.
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Key principles for spill cleanup include:

e Remove Ignition Sources: Immediately eliminate any potential for sparks or flames in the
area. [4][7]2. Use Inert Absorbent: Soak up the spill with a non-combustible, inert material
such as sand, vermiculite, or silica gel. [4][10][8]Do NOT use paper towels or other
combustible materials.

o Avoid Water: Do not use water to clean the spill, as this will exacerbate the hydrolysis
reaction and release of hazardous vapors. [8]

Fire Fighting and Chemical Stability
Fire Fighting Measures

This material is a combustible liquid and its vapors can form explosive mixtures with air if
heated intensely.

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide (COz2). [4]* Unsuitable Media:DO NOT USE WATER. Reacting with water will
generate corrosive and flammable gases, potentially worsening the fire. [9][8]Water mist may
be used cautiously only to cool nearby closed containers. [4]* Hazardous Combustion
Products: A fire will produce toxic and irritating gases, including carbon monoxide, carbon
dioxide, silicon dioxide, and hydrogen chloride gas. [4]Firefighters must wear self-contained
breathing apparatus (SCBA) and full protective gear. [4][5]

Reactivity and Incompatibility

To ensure stability, strict avoidance of incompatible materials is necessary.

Incompatible Materials Reason for Incompatibility

Rapid hydrolysis releases corrosive byproducts.

[2](9]

Water / Moisture

o Can cause a vigorous, exothermic reaction,
Strong Oxidizing Agents i o
increasing fire risk. [9]

] Can catalyze decomposition or other unintended
Strong Acids / Strong Bases )
reactions. [9]
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Store the material under an inert atmosphere and away from the substances listed above to
maintain its integrity and prevent the creation of unsafe conditions. [9]

Conclusion

Chloromethyltriisopropoxysilane is a valuable reagent whose safe use hinges on a thorough
understanding of its reactivity. The primary hazards—irritation, corrosion, and combustibility—
are directly linked to its sensitivity to moisture and heat. By implementing protocols that are
grounded in this chemical understanding, such as the rigorous use of inert atmospheres,
appropriate task-specific PPE, and correct emergency procedures that avoid the use of water,
researchers and drug development professionals can confidently and safely leverage the
capabilities of this compound in their innovative work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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